N-Boc-1-(2,2-difluorobenzo[d][1,3]dioxol-5-yl)cyclopropanamine

• Molecular Formula: C15H17F2NO4
• Molecular Weight: 313.30 g/mol
• IUPAC Name: tert-butyl N-[1-(2,2-difluoro-1,3-benzodioxol-5-yl)cyclopropyl]carbamate
• InChI: InChI=1S/C15H17F2NO4/c1-13(2,3)22-12(19)18-14(6-7-14)9-4-5-10-11(8-9)21-15(16,17)20-10/h4-5,8H,6-7H2,1-3H3,(H,18,19)
• InChI Key: TYJGVOGIYQMQOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC1)C2=CC3=C(C=C2)OC(O3)(F)F

Description

MFCD32876911 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of MFCD32876911 involves specific synthetic routes and reaction conditions. The compound can be synthesized through a series of chemical reactions that involve the use of various reagents and catalysts. The industrial production methods for MFCD32876911 are designed to ensure high yield and purity, making it suitable for large-scale applications.

Chemical Reactions Analysis

MFCD32876911 undergoes several types of chemical reactions, including oxidation, reduction, and substitution Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles The major products formed from these reactions depend on the specific conditions and reagents used

Scientific Research Applications

MFCD32876911 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, MFCD32876911 is being investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets. In industry, the compound is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of MFCD32876911 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved in the action of MFCD32876911 are still under investigation, but preliminary studies suggest that it may interact with certain enzymes and receptors.

Comparison with Similar Compounds

MFCD32876911 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. MFCD32876911 stands out due to its specific reactivity and stability, which make it particularly valuable for certain applications. Some similar compounds include those with similar functional groups or molecular frameworks, but they may differ in terms of their reactivity and stability.